Cas no 393784-07-1 (1-(3-methylphenyl)-N-(propan-2-yl)-1H-pyrazolo3,4-dpyrimidin-4-amine)

• Product Name: 1-(3-methylphenyl)-N-(propan-2-yl)-1H-pyrazolo3,4-dpyrimidin-4-amine
• CAS No: 393784-07-1
• MF: C₁₅H₁₇N₅
• MW: 267.328982114792
• CID: 6363600
• PubChem ID: 946181
• Update Time: 2025-06-07

1-(3-methylphenyl)-N-(propan-2-yl)-1H-pyrazolo3,4-dpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-methylphenyl)-N-(propan-2-yl)-1H-pyrazolo3,4-dpyrimidin-4-amine
• N-isopropyl-1-(m-tolyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine
• 1-(3-methylphenyl)-N-(propan-2-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine
• 1H-Pyrazolo[3,4-d]pyrimidin-4-amine, N-(1-methylethyl)-1-(3-methylphenyl)-
• 393784-07-1
• 1-(3-methylphenyl)-N-propan-2-ylpyrazolo[3,4-d]pyrimidin-4-amine
• Oprea1_352901
• SR-01000006605
• SR-01000006605-1
• MLS000100782
• CHEMBL1541000
• SMR000017467
• HMS2251G24
• AKOS002102806
• F0517-0009

• Inchi： 1S/C15H17N5/c1-10(2)19-14-13-8-18-20(15(13)17-9-16-14)12-6-4-5-11(3)7-12/h4-10H,1-3H3,(H,16,17,19)
• InChI Key： WGUYVOQCYFUOHH-UHFFFAOYSA-N
• SMILES： C1=NC(NC(C)C)=C2C=NN(C3=CC=CC(C)=C3)C2=N1

Computed Properties

• Exact Mass: 267.14839556g/mol
• Monoisotopic Mass: 267.14839556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 55.6Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 403.3±45.0 °C(Predicted)
• pka: 3.78±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(3-methylphenyl)-N-(propan-2-yl)-1H-pyrazolo3,4-dpyrimidin-4-amine

Introduction to 1-(3-methylphenyl)-N-(propan-2-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine (CAS No. 393784-07-1)

1-(3-methylphenyl)-N-(propan-2-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine, identified by its CAS number 393784-07-1, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its potential biological activity. This heterocyclic compound belongs to the pyrazolo[3,4-d]pyrimidine class, a scaffold that is widely recognized for its pharmacological relevance. The presence of multiple aromatic and aliphatic substituents in its molecular structure suggests a high degree of tunability, making it a valuable candidate for further chemical and biological exploration.

The compound's core structure consists of a fused bicyclic system comprising a pyrazole ring and a pyrimidine ring, interconnected at the 3-position of the pyrazole and the 4-position of the pyrimidine. This arrangement creates a rigid framework that can interact favorably with biological targets. The 3-methylphenyl substituent at the 1-position introduces a methyl group to an aromatic ring, which can influence electronic properties and binding affinity. Additionally, the N-(propan-2-yl) group at the 1-position of the pyrazole ring adds an aliphatic chain that may enhance solubility or modulate metabolic stability. These structural features make this compound an intriguing subject for drug discovery efforts.

In recent years, there has been growing interest in developing novel therapeutic agents based on pyrazolo[3,4-d]pyrimidine derivatives due to their demonstrated efficacy in various pharmacological assays. These compounds have shown promise as kinase inhibitors, particularly in targeting pathways involved in cancer and inflammatory diseases. For instance, related scaffolds have been investigated for their ability to inhibit Janus kinases (JAKs) and tyrosine kinases (TYKs), which play crucial roles in signal transduction and disease progression.

One of the most compelling aspects of 1-(3-methylphenyl)-N-(propan-2-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine is its potential to serve as a lead compound for further optimization. The combination of aromatic and aliphatic moieties provides multiple sites for structural modification, allowing medicinal chemists to fine-tune its pharmacokinetic and pharmacodynamic properties. Computational modeling studies have suggested that this compound may exhibit favorable binding interactions with protein targets, particularly those involved in metabolic disorders and neurodegenerative diseases.

Recent experimental data has begun to elucidate the biological profile of this compound. In vitro assays have indicated that it possesses inhibitory activity against certain enzymes implicated in disease pathways. For example, preliminary studies suggest that it may interfere with the activity of enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are known contributors to inflammation and pain. Additionally, its interaction with DNA repair enzymes has been explored, highlighting its potential role in modulating cellular responses to genotoxic stress.

The synthesis of 1-(3-methylphenyl)-N-(propan-2-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine represents a significant achievement in synthetic organic chemistry. The multi-step process involves key reactions such as condensation, cyclization, and functional group transformations. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are critical for subsequent biological evaluation. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in constructing the complex heterocyclic core.

The pharmacological investigation of this compound is ongoing, with researchers focusing on elucidating its mechanism of action and identifying potential therapeutic applications. Preclinical studies are being designed to assess its efficacy in animal models of disease. These studies will provide valuable insights into its therapeutic potential and help determine whether it warrants further development into clinical candidates.

The structural diversity inherent in 1-(3-methylphenyl)-N-(propan-2-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine also makes it an attractive scaffold for exploring structure-activity relationships (SAR). By systematically modifying substituents at various positions within the molecule, researchers can gain a deeper understanding of how structural features influence biological activity. This information is crucial for designing next-generation compounds with improved pharmacological profiles.

In conclusion,1-(3-methylphenyl)-N-(propan-2-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine (CAS No. 393784-07-1) represents a promising candidate for further pharmaceutical development. Its unique structural features, combined with preliminary evidence of biological activity, make it a compelling subject for both academic research and industrial drug discovery efforts. As our understanding of disease mechanisms continues to evolve，this compound and its derivatives may play an important role in addressing unmet medical needs.